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Compound of Interest

Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

Unable to Identify "Hydroxyimino bis-propanol"
A comprehensive search of chemical databases and scientific literature did not yield a definitive

chemical structure or associated data for a compound named "hydroxyimino bis-propanol."

This suggests that "hydroxyimino bis-propanol" may be a non-standard, proprietary, or incorrect

chemical name.

Without a well-defined molecular structure, it is not possible to provide the requested in-depth

technical guide on its theoretical properties, experimental protocols, and biological activities.

Key identifiers such as a CAS (Chemical Abstracts Service) number or an IUPAC (International

Union of Pure and Applied Chemistry) name are necessary to retrieve accurate and specific

information.

For a detailed analysis as requested, please provide a more specific identifier for the molecule

of interest, such as:

A chemical structure diagram

A CAS number

A SMILES string

An InChI key

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1609678?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A more common or IUPAC-compliant name

Once a specific chemical entity can be identified, a thorough guide on its theoretical properties

and other requested information can be compiled.

To cite this document: BenchChem. [Theoretical properties of hydroxyimino bis-propanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609678#theoretical-properties-of-hydroxyimino-bis-
propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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